Cas no 2428400-70-6 (tert-Butyl 17-bromoheptadecanoate)

• Product Name: tert-Butyl 17-bromoheptadecanoate
• CAS No: 2428400-70-6
• MF: C₂₁H₄₁BrO₂
• MW: 405.4530
• CID: 5084130
• PubChem ID: 134830375
• Update Time: 2025-05-24

tert-Butyl 17-bromoheptadecanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 17-bromoheptadecanoate
• BS-44474
• MFCD31728061
• 2428400-70-6
• F71577
• tert-Butyl17-bromoheptadecanoate

• Inchi： 1S/C21H41BrO2/c1-21(2,3)24-20(23)18-16-14-12-10-8-6-4-5-7-9-11-13-15-17-19-22/h4-19H2,1-3H3
• InChI Key： PVRRVCCBWFLFHL-UHFFFAOYSA-N
• SMILES： BrC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 404.22899g/mol
• Monoisotopic Mass: 404.22899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 26.3

Additional information on tert-Butyl 17-bromoheptadecanoate

tert-Butyl 17-bromoheptadecanoate: A Comprehensive Overview

tert-Butyl 17-bromoheptadecanoate (CAS No. 2428400-70-6) is a specialized organic compound that has garnered attention in various scientific and industrial applications. This compound is a derivative of heptadecanoic acid, with a bromine atom substituted at the 17th position and a tert-butyl group attached as an ester. Its unique structure endows it with distinct chemical properties, making it valuable in fields such as materials science, pharmaceuticals, and advanced chemical synthesis.

The synthesis of tert-butyl 17-bromoheptadecanoate typically involves multi-step reactions, including esterification and bromination processes. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and environmental impact. Researchers have explored the use of transition metal catalysts to enhance reaction yields and minimize by-products, which is particularly relevant for large-scale industrial applications.

One of the most notable applications of tert-butyl 17-bromoheptadecanoate is in the development of advanced materials. Its long carbon chain provides excellent thermal stability, while the bromine substituent introduces reactivity that can be exploited for polymerization reactions. For instance, studies have shown that this compound can serve as a precursor for high-performance polymers used in aerospace and automotive industries. The tert-butyl group further enhances solubility in organic solvents, facilitating its use in solution-based polymerization techniques.

In the pharmaceutical sector, tert-butyl 17-bromoheptadecanoate has been investigated as a potential drug delivery agent. Its ability to form stable micelles or nanoparticles makes it a promising candidate for encapsulating hydrophobic drugs. Recent research has focused on optimizing its surface properties to improve drug loading efficiency and controlled release profiles. Additionally, its biocompatibility has been tested in vitro, showing minimal cytotoxicity under physiological conditions.

The chemical properties of tert-butyl 17-bromoheptadecanoate also make it a valuable reagent in organic synthesis. Its bromine atom serves as an electrophilic site for nucleophilic substitutions, enabling the construction of complex molecular architectures. For example, it has been used as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties. The tert-butyl group acts as a protecting group during these reactions, ensuring selective transformations without interfering with other functional groups.

From an environmental perspective, the degradation pathways of tert-butyl 17-bromoheptadecanoate have been studied to assess its eco-friendliness. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of its carbon chain. This understanding is crucial for designing sustainable industrial processes that minimize environmental impact.

In conclusion, tert-butyl 17-bromoheptadecanoate (CAS No. 2428400-70-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties continue to drive innovative research, leading to new opportunities in materials science, pharmaceuticals, and organic synthesis. As advancements in synthetic methodologies and application development progress, this compound is poised to play an even more significant role in addressing future scientific challenges.